![molecular formula C11H15NO6S B7556732 2-Ethoxy-5-[methoxy(methyl)sulfamoyl]benzoic acid](/img/structure/B7556732.png)
2-Ethoxy-5-[methoxy(methyl)sulfamoyl]benzoic acid
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-Ethoxy-5-[methoxy(methyl)sulfamoyl]benzoic acid, also known as ESM, is a sulfonamide-based compound that has gained attention in the scientific community due to its potential applications in the field of medicinal chemistry. It is a white crystalline powder that is soluble in water and organic solvents. ESM has been found to exhibit anti-inflammatory, analgesic, and antipyretic properties, making it a promising candidate for the development of new drugs for various medical conditions.
Mechanism of Action
The mechanism of action of 2-Ethoxy-5-[methoxy(methyl)sulfamoyl]benzoic acid is not fully understood, but it is believed to act by inhibiting the activity of cyclooxygenase enzymes, which are involved in the production of pro-inflammatory mediators such as prostaglandins. This compound has also been found to inhibit the activity of nuclear factor kappa B (NF-κB), a transcription factor that plays a key role in the regulation of inflammation.
Biochemical and Physiological Effects:
This compound has been found to exhibit a range of biochemical and physiological effects. It has been shown to reduce the production of pro-inflammatory cytokines such as interleukin-1 beta (IL-1β) and tumor necrosis factor alpha (TNF-α). This compound has also been found to reduce the activity of inducible nitric oxide synthase (iNOS), an enzyme that produces nitric oxide, which is involved in the regulation of inflammation. In addition, this compound has been found to inhibit the activation of mitogen-activated protein kinases (MAPKs), which are involved in the regulation of cell proliferation and differentiation.
Advantages and Limitations for Lab Experiments
2-Ethoxy-5-[methoxy(methyl)sulfamoyl]benzoic acid has several advantages for use in laboratory experiments. It is a relatively stable compound that is easy to synthesize and purify. This compound is also soluble in a range of solvents, making it easy to work with in the laboratory. However, this compound has some limitations for use in laboratory experiments. It has low bioavailability, meaning that it may not be effective when administered orally. This compound is also relatively insoluble in aqueous solutions, which may limit its use in certain experimental settings.
Future Directions
There are several future directions for research on 2-Ethoxy-5-[methoxy(methyl)sulfamoyl]benzoic acid. One area of interest is the development of new drugs based on this compound for the treatment of various medical conditions. Researchers are also interested in exploring the potential of this compound as a tool for studying the mechanisms of inflammation and pain. In addition, there is interest in developing new synthetic methods for this compound that could increase yield and purity and reduce the environmental impact of the synthesis process. Finally, researchers are interested in exploring the potential of this compound as a scaffold for the development of new drugs with improved pharmacological properties.
Synthesis Methods
The synthesis of 2-Ethoxy-5-[methoxy(methyl)sulfamoyl]benzoic acid involves the reaction of 2-ethoxy-5-nitrobenzoic acid with methylsulfonyl chloride in the presence of a base such as triethylamine. The resulting intermediate is then treated with sodium methoxide to yield the final product, this compound. The synthesis of this compound has been optimized to increase yield and purity, making it a viable compound for further research.
Scientific Research Applications
2-Ethoxy-5-[methoxy(methyl)sulfamoyl]benzoic acid has been extensively studied for its potential applications in the treatment of various medical conditions. It has been found to exhibit anti-inflammatory and analgesic properties, making it a promising candidate for the development of new drugs for conditions such as arthritis, inflammatory bowel disease, and cancer. This compound has also been found to have antipyretic properties, which could make it useful in the treatment of fever.
properties
IUPAC Name |
2-ethoxy-5-[methoxy(methyl)sulfamoyl]benzoic acid |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H15NO6S/c1-4-18-10-6-5-8(7-9(10)11(13)14)19(15,16)12(2)17-3/h5-7H,4H2,1-3H3,(H,13,14) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HSDZERBVQRYEBH-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=C(C=C(C=C1)S(=O)(=O)N(C)OC)C(=O)O |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H15NO6S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
289.31 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.